1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
1-(4-phenylpiperazin-1-yl)-2-[6-(2,4,5-trimethylphenyl)pyridazin-3-yl]sulfanylethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4OS/c1-18-15-20(3)22(16-19(18)2)23-9-10-24(27-26-23)31-17-25(30)29-13-11-28(12-14-29)21-7-5-4-6-8-21/h4-10,15-16H,11-14,17H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZISEMMPYVCVSI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)C2=NN=C(C=C2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone is a compound of interest due to its potential biological activities. This article reviews the synthesis, structural characteristics, and biological evaluations of this compound, emphasizing its pharmacological implications.
Synthesis and Structural Characteristics
The compound can be synthesized through a multi-step process involving the reaction of 4-phenylpiperazine with various electrophilic agents to introduce the thioether and pyridazine moieties. The structural integrity is confirmed using techniques such as NMR and X-ray crystallography, which elucidate the spatial arrangement of atoms and functional groups.
The biological activity of this compound is primarily attributed to its interaction with neurotransmitter systems. Piperazine derivatives, including this compound, have been shown to influence serotonin and dopamine pathways, which are critical in mood regulation and cognitive functions.
Pharmacological Effects
1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone exhibits several pharmacological effects:
- Antidepressant Activity : Similar piperazine derivatives have demonstrated efficacy in animal models of depression by modulating serotonin reuptake mechanisms.
- Anxiolytic Effects : The compound may also possess anxiolytic properties through its action on GABAergic systems.
Case Studies
- In Vitro Studies : In vitro assays have shown that related piperazine compounds effectively inhibit human acetylcholinesterase (AChE), indicating potential use in treating neurodegenerative disorders like Alzheimer's disease .
- In Vivo Models : Animal studies have reported significant reductions in anxiety-like behaviors when administered with piperazine derivatives, suggesting their therapeutic potential in anxiety disorders .
Data Tables
| Biological Activity | Mechanism | Reference |
|---|---|---|
| Antidepressant | Serotonin reuptake inhibition | |
| Anxiolytic | GABA receptor modulation | |
| AChE Inhibition | Enzyme blockade |
Research Findings
Recent studies have highlighted the importance of structural modifications in enhancing the biological activity of piperazine derivatives. For instance, the introduction of specific substituents on the phenyl rings has been correlated with increased receptor affinity and selectivity for serotonin receptors .
Scientific Research Applications
Pharmacological Applications
- Antidepressant Activity :
- Antimicrobial Properties :
- Neuroprotective Effects :
Synthesis and Characterization
The synthesis of 1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone typically involves multi-step reactions starting from readily available precursors. Characterization methods such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compounds.
Synthesis Overview
-
Starting Materials :
- Piperazine derivatives and pyridazine-based thioethers are commonly used as starting materials.
-
Reaction Conditions :
- The reactions are often conducted under controlled temperatures with solvents like acetonitrile or ethanol to facilitate product formation.
-
Characterization Techniques :
- Techniques such as IR spectroscopy, NMR (both and ), and elemental analysis are crucial for confirming the identity and purity of the synthesized compound.
Case Study 1: Antidepressant Activity
In a study examining various piperazine derivatives, it was found that modifications to the piperazine ring significantly influenced serotonin receptor binding affinity, leading to enhanced antidepressant effects compared to standard treatments .
Case Study 2: Antimicrobial Evaluation
Another investigation focused on a series of thioether-containing compounds demonstrated potent antibacterial activity against Gram-positive and Gram-negative bacteria. The study highlighted how structural variations could optimize antimicrobial efficacy .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Variations
The compound is compared to four analogs with shared pharmacophores or synthetic pathways:
Compound A : 1-(4-Phenylpiperazin-1-yl)-2-(2,4,5-trichlorophenoxy)ethanone (RN3-1)
- Key Differences: Replaces the pyridazinyl-thio group with a 2,4,5-trichlorophenoxy ether. Simpler molecular formula (C18H17Cl3N2O2) and lower molecular weight (403.7 g/mol).
- Analysis: The trichlorophenoxy group may enhance electrophilicity compared to the trimethylphenyl-pyridazine system. NMR data (13C at 100 MHz in CDCl3; 1H at 400 MHz in DMSO-d6) confirm structural stability .
Compound B : 1-(4-(4-((5-chloro-4-((2-(1-isopropyl-1H-1,2,4-triazol-3-yl)phenyl)amino)pyrimidin-2-yl)amino)phenyl)piperazin-1-yl)ethan-1-one (m6)
- Key Differences :
- Incorporates a triazole-pyrimidine core instead of pyridazine.
- Larger molecular formula (C27H30ClN9O ) and higher molecular weight (~532.1 g/mol).
- Synthesized via coupling reactions in nBuOH with HCl catalysis .
Compound C : 1-(4-Acetylpiperazin-1-yl)-2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)ethanone
- Key Differences :
- Replaces pyridazine with an imidazo[2,1-b]thiazole ring.
- Contains a 4-fluorophenyl substituent and acetylated piperazine.
- Molecular formula C19H19FN4O2S and weight 386.4 g/mol .
- Analysis :
Compound D : 1-(Indolin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone
Tabulated Comparison
Implications of Structural Differences
- Lipophilicity : The target compound’s trimethylphenyl group increases hydrophobicity compared to Compound C’s fluorophenyl group.
- Electron Effects: Compound A’s trichlorophenoxy group is electron-withdrawing, whereas the target’s trimethylphenyl is electron-donating.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
